Cas no 1796970-58-5 (2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one)

• Product Name: 2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one
• CAS No: 1796970-58-5
• MF: C₁₆H₁₆ClNO₅S
• MW: 369.819942474365
• CID: 5369542
• Update Time: 2025-06-12

2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-1-[3-[(2-furanylmethyl)sulfonyl]-1-azetidinyl]ethanone
• 2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one

• Inchi： 1S/C16H16ClNO5S/c17-12-3-5-13(6-4-12)23-10-16(19)18-8-15(9-18)24(20,21)11-14-2-1-7-22-14/h1-7,15H,8-11H2
• InChI Key： IUAIBEVZAWWPJN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(S(CC2=CC=CO2)(=O)=O)C1)COC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 634.5±55.0 °C(Predicted)
• pka: -3.94±0.40(Predicted)

Additional information on 2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one

2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one (CAS No. 1796970-58-5): A Comprehensive Overview

2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one (CAS No. 1796970-58-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one is a complex organic molecule with a molecular formula of C₁₈H₁₆ClNO₄S. The compound features a 4-chlorophenoxy group attached to an azetidine ring, which is further substituted with a furan-2-ylmethanesulfonyl moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The compound is typically synthesized through a multi-step process involving the coupling of 4-chlorophenol with an azetidine derivative, followed by the introduction of the furan-2-ylmethanesulfonyl group.

The physical properties of 2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM). It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods.

Synthesis Methods

The synthesis of 2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-yl}ethan-1-one involves several key steps. The first step typically involves the preparation of the azetidine derivative by reacting an appropriate starting material with a chloroalkylating agent. The resulting azetidine intermediate is then coupled with 4-chlorophenol using a suitable coupling reagent, such as copper(II) acetate or palladium catalysts. The final step involves the introduction of the furan-2-ylmethanesulfonyl group through a sulfonylation reaction using a sulfonyl chloride or sulfinic acid derivative.

The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches, such as the use of microwave-assisted synthesis and green solvents like water or ionic liquids.

Biological Activities

2-(4-chlorophenoxy)-1-{3-[(furan-2-yl)methanesulfonyl]azetidin-1-y l}ethan - 1 - one has been extensively studied for its biological activities, particularly in the context of neurological disorders and cancer. One of the key areas of interest is its potential as a modulator of ion channels and receptors involved in neuronal function. Research has shown that the compound can selectively bind to specific ion channels, such as voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels, thereby modulating their activity.

In preclinical studies, 2-(4-chlorophenoxy)-1-{3-[ (furan - 2 - yl )methanesulfonyl ]azetidin - 1 - y l}ethan - 1 - one has demonstrated significant efficacy in reducing neuronal hyperexcitability and pain sensitivity. These findings suggest that the compound may have therapeutic potential in conditions such as epilepsy, neuropathic pain, and migraine.

Beyond its neurological effects, 2-(4-chlorophenoxy)-1-{3-[ (furan - 2 - yl )methanesulfonyl ]azetidin - 1 - y l}ethan - 1 - one has also shown promise in cancer research. Studies have indicated that the compound can inhibit the proliferation of various cancer cell lines by targeting specific signaling pathways involved in cell growth and survival. For example, it has been shown to downregulate the expression of oncogenic proteins such as c-Myc and Bcl-xL, leading to reduced cell viability and increased apoptosis.

Clinical Trials and Future Directions

The promising preclinical results for 2-(4-chlorophenoxy)-1-{3-[ (furan - 2 - yl )methanesulfonyl ]azetidin - 1 - y l}ethan - 1 - one have paved the way for further clinical evaluation. Several phase I clinical trials are currently underway to assess the safety and tolerability of the compound in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(4-chlorophenoxy)-1-{3-[ (furan - 2 - yl )methanesulfonyl ]azetidin - 1 - y l}ethan - 1 - one. Efforts are being made to improve its oral bioavailability and reduce metabolic degradation, which could enhance its therapeutic efficacy and patient compliance.

Conclusion

2-(4-chlorophenoxy)-1-{3-[ (furan - 2 - yl )methanesulfonyl ]azetidin - 1 - y l}ethan - 1 - one (CAS No. 1796970-58-5) represents a promising candidate for the development of novel therapeutics in both neurological disorders and cancer. Its unique chemical structure confers specific biological activities that make it an attractive target for further research and development. As clinical trials progress and more data become available, it is anticipated that this compound will play an increasingly important role in advancing our understanding and treatment of these challenging medical conditions.